N-(3-chlorophenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(3-chlorophenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C17H13ClN2O3/c1-22-14-7-2-4-11(8-14)16-10-15(20-23-16)17(21)19-13-6-3-5-12(18)9-13/h2-10H,1H3,(H,19,21)
• InChI Key: LJAMWFFEEBMQCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C17H13ClN2O3
• Molecular Weight: 328.7 g/mol

Description

N-(3-chlorophenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide is a chemical compound with the molecular formula C16H12ClNO3

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-chlorophenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide typically involves the reaction of 3-chlorobenzoyl chloride with 3-methoxyaniline to form an intermediate, which is then cyclized to produce the desired oxazole derivative. The reaction conditions often include the use of a base such as triethylamine and a solvent like dichloromethane. The reaction is usually carried out at room temperature and monitored by thin-layer chromatography (TLC) to ensure completion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and column chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(3-chlorophenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and methoxy positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for methoxy substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

N-(3-chlorophenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(3-chlorophenyl)-3-(3-methoxyphenyl)acrylamide
• 3-(2-chloro-3-methoxyphenyl)-N-(3-chlorophenyl)propanamide

Uniqueness

N-(3-chlorophenyl)-5-(3-methoxyphenyl)-1,2-oxazole-3-carboxamide is unique due to its oxazole ring structure, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and potency in various applications, making it a valuable compound for further research and development.